Cas no 741290-07-3 (4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole)

• Product Name: 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole
• CAS No: 741290-07-3
• MF: C₁₀H₆ClF₃N₂
• MW: 246.616251468658
• CID: 3219884
• PubChem ID: 23568675
• Update Time: 2025-06-14

4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 4-[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]-
• 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole
• 741290-07-3
• 5-[4-chloro-3-(trifluoromethyl)phenyl]-1H-imidazole
• SCHEMBL6924818
• EN300-1940128
• YNMKWKGQNUPDDN-UHFFFAOYSA-N
• 4-[4-chloro-3-(trifluoromethyl)phenyl]-1H-imidazole

• Inchi： 1S/C10H6ClF3N2/c11-8-2-1-6(9-4-15-5-16-9)3-7(8)10(12,13)14/h1-5H,(H,15,16)
• InChI Key： YNMKWKGQNUPDDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)C1=CN=CN1

Computed Properties

• Exact Mass: 246.0171604Da
• Monoisotopic Mass: 246.0171604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole

Recent Advances in the Study of 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole (CAS: 741290-07-3): A Comprehensive Research Brief

The compound 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole (CAS: 741290-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and chloro-substituted phenyl ring, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and targeted therapy development. Recent studies have explored its potential as a key pharmacophore in drug design, owing to its structural versatility and ability to interact with various biological targets.

One of the most notable advancements in the study of this compound relates to its role as a selective kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole exhibit potent inhibitory activity against specific tyrosine kinases involved in oncogenic signaling pathways. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, achieving nanomolar-level inhibition against targeted kinases while maintaining favorable selectivity profiles.

In addition to its anticancer potential, recent investigations have highlighted the compound's application in infectious disease therapeutics. A multinational research collaboration reported in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that 741290-07-3 derivatives show remarkable activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The presence of the trifluoromethyl group appears to enhance membrane permeability while the chloro-substituted phenyl ring contributes to target binding affinity, making this scaffold particularly valuable for addressing antimicrobial resistance challenges.

The synthetic accessibility of 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole has also been a focus of recent methodological developments. A novel, high-yield synthetic route published in Organic Process Research & Development (2023) describes a one-pot procedure that significantly improves the scalability of production while reducing environmental impact through minimized solvent use and waste generation. This advancement is particularly relevant for pharmaceutical applications where large-scale synthesis of the compound or its derivatives may be required.

Pharmacokinetic studies of 741290-07-3 derivatives have yielded important insights into their drug-like properties. Recent in vivo investigations using rodent models have shown that strategic modifications to the imidazole core can substantially improve metabolic stability and oral bioavailability. These findings, reported in the European Journal of Pharmaceutical Sciences (2024), suggest that the compound's scaffold holds considerable promise for the development of orally administered therapeutics, addressing a critical need in patient-centric drug design.

Looking forward, the unique chemical properties of 4-4-chloro-3-(trifluoromethyl)phenyl-1H-imidazole continue to inspire innovative applications across multiple therapeutic areas. Current research initiatives are exploring its potential in neurological disorders, with preliminary data suggesting activity against protein aggregates implicated in neurodegenerative diseases. As the understanding of this compound's molecular interactions deepens, its role in precision medicine and targeted therapy development is expected to expand significantly in the coming years.